Cas no 153399-51-0 (Hexanenitrile, 5-methyl-4-nitro-)

• Product name: Hexanenitrile, 5-methyl-4-nitro-
• CAS No: 153399-51-0
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6644982

Hexanenitrile, 5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 5-methyl-4-nitro-

• Inchi： 1S/C7H12N2O2/c1-6(2)7(9(10)11)4-3-5-8/h6-7H,3-4H2,1-2H3
• InChI Key： JPNDCUUZCNPPCH-UHFFFAOYSA-N
• SMILES： C(N(=O)=O)(C(C)C)CCC#N

Experimental Properties

• Density: 1.034±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 277.0±23.0 °C(predicted)
• pka: 7.68±0.19(predicted)